Cas no 1156804-80-6 (3-Bromo-5-methoxy-4-(2-oxo-2-piperidin-1-yl-ethoxy)-benzaldehyde)

• Product Name: 3-Bromo-5-methoxy-4-(2-oxo-2-piperidin-1-yl-ethoxy)-benzaldehyde
• CAS No: 1156804-80-6
• MF: C₁₅H₁₈BrNO₄
• MW: 356.211723804474
• CID: 5186504
• Update Time: 2025-06-09

3-Bromo-5-methoxy-4-(2-oxo-2-piperidin-1-yl-ethoxy)-benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-methoxy-4-(2-oxo-2-piperidin-1-yl-ethoxy)-benzaldehyde

• Inchi： 1S/C15H18BrNO4/c1-20-13-8-11(9-18)7-12(16)15(13)21-10-14(19)17-5-3-2-4-6-17/h7-9H,2-6,10H2,1H3
• InChI Key： UGKBRFMBEGBKFM-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC(OC)=C(OCC(=O)N2CCCCC2)C(Br)=C1

Computed Properties

• Exact Mass: 355.042
• Monoisotopic Mass: 355.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8A^2

Additional information on 3-Bromo-5-methoxy-4-(2-oxo-2-piperidin-1-yl-ethoxy)-benzaldehyde

Comprehensive Overview of 3-Bromo-5-methoxy-4-(2-oxo-2-piperidin-1-yl-ethoxy)-benzaldehyde (CAS No. 1156804-80-6)

3-Bromo-5-methoxy-4-(2-oxo-2-piperidin-1-yl-ethoxy)-benzaldehyde (CAS No. 1156804-80-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by its bromine and methoxy substituents, along with a piperidine-containing side chain, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular formula and intricate architecture make it a subject of interest for researchers exploring novel drug candidates and small-molecule inhibitors.

In recent years, the demand for highly functionalized benzaldehyde derivatives like 3-Bromo-5-methoxy-4-(2-oxo-2-piperidin-1-yl-ethoxy)-benzaldehyde has surged, driven by advancements in medicinal chemistry and drug discovery. Researchers frequently search for compounds with piperidine moieties due to their prevalence in CNS-active drugs and their role in modulating enzyme inhibition. This compound's aldehyde group further enhances its reactivity, enabling its use in cross-coupling reactions and Schiff base formation, which are critical for designing targeted therapies.

The synthesis of CAS No. 1156804-80-6 involves multi-step organic transformations, often starting from 5-methoxy-4-hydroxybenzaldehyde. Key steps include bromination, etherification, and amide formation, with careful optimization to ensure high yield and purity. Its crystalline solid form and solubility profile (typically in polar organic solvents like DMSO or methanol) make it suitable for laboratory-scale applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to validate its structure, addressing common queries about compound characterization in peer-reviewed studies.

From an industrial perspective, 3-Bromo-5-methoxy-4-(2-oxo-2-piperidin-1-yl-ethoxy)-benzaldehyde aligns with the growing trend of fragment-based drug design (FBDD). Its modular structure allows for scaffold hopping, a strategy widely discussed in computational chemistry forums. Additionally, its potential role in kinase inhibition and GPCR modulation has sparked interest among biotech startups focusing on precision medicine. These applications resonate with trending topics like AI-driven drug discovery and personalized therapeutics, frequently searched in academic and industry circles.

Environmental and safety considerations for handling CAS No. 1156804-80-6 adhere to standard laboratory protocols. While not classified as hazardous under major regulatory frameworks, proper PPE (e.g., gloves, goggles) is recommended due to its aldehyde functionality. Storage conditions typically involve ambient temperature in airtight containers, with stability data indicating compatibility with long-term shelf life under inert atmospheres—a point often raised in chemical storage FAQs.

In summary, 3-Bromo-5-methoxy-4-(2-oxo-2-piperidin-1-yl-ethoxy)-benzaldehyde represents a compelling case study in modern organic synthesis and pharmaceutical innovation. Its structural complexity and adaptability position it as a valuable tool for addressing challenges in drug development pipelines, particularly in areas like oncology and neurodegenerative diseases. As research continues to explore its full potential, this compound remains a focal point for high-impact publications and patent applications worldwide.